Cas no 214045-86-0 (1-chloro-6-fluoro-isoquinoline)
214045-86-0 structure
Product Name:1-chloro-6-fluoro-isoquinoline
CAS No:214045-86-0
MF:C9H5ClFN
MW:181.594104528427
MDL:MFCD09959717
CID:1011464
PubChem ID:21901072
Update Time:2025-09-28
1-chloro-6-fluoro-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-CHLORO-6-FLUOROISOQUINOLINE
- Isoquinoline, 1-chloro-6-fluoro-
- 1-chloro-6-fluoro isoquinoline
- 1-Chloro-6-fluoro-isoquinoline
- QZBWBBHQRLUOTM-UHFFFAOYSA-N
- AB55623
- AK311367
- BB 0262446
- Y5343
- AKOS006313512
- DB-354419
- DTXSID00619752
- 214045-86-0
- EN300-258140
- A924551
- CS-0042595
- MFCD09959717
- SCHEMBL241172
- 1-chloro-6-fluoro-isoquinoline
-
- MDL: MFCD09959717
- Inchi: 1S/C9H5ClFN/c10-9-8-2-1-7(11)5-6(8)3-4-12-9/h1-5H
- InChI Key: QZBWBBHQRLUOTM-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2C=CN=1)F
Computed Properties
- Exact Mass: 181.00955
- Monoisotopic Mass: 181.0094550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
- XLogP3: 3.2
Experimental Properties
- Boiling Point: 295.6±20.0°C at 760 mmHg
- PSA: 12.89
1-chloro-6-fluoro-isoquinoline Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
1-chloro-6-fluoro-isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV454-200mg |
1-chloro-6-fluoro-isoquinoline |
214045-86-0 | 97% | 200mg |
595.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV454-50mg |
1-chloro-6-fluoro-isoquinoline |
214045-86-0 | 97% | 50mg |
190.0CNY | 2021-07-12 | |
| Chemenu | CM228387-1g |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95% | 1g |
$449 | 2021-08-04 | |
| Chemenu | CM228387-5g |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95% | 5g |
$1356 | 2021-08-04 | |
| Chemenu | CM228387-10g |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95% | 10g |
$2132 | 2021-08-04 | |
| Chemenu | CM228387-250mg |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM228387-1g |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Apollo Scientific | PC201195-100mg |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95+% | 100mg |
£69.00 | 2023-09-02 | |
| Apollo Scientific | PC201195-250mg |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95+% | 250mg |
£88.00 | 2023-09-02 | |
| Apollo Scientific | PC201195-1g |
1-Chloro-6-fluoroisoquinoline |
214045-86-0 | 95+% | 1g |
£208.00 | 2023-09-02 |
1-chloro-6-fluoro-isoquinoline Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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